Cas no 4547-64-2 (Imino-(4-methoxyphenyl)sulfonyliminoazanium)
4547-64-2 structure
Product Name:Imino-(4-methoxyphenyl)sulfonyliminoazanium
CAS No:4547-64-2
MF:C7H8N3O3S
MW:214.221719741821
CID:929951
Update Time:2024-06-13
Imino-(4-methoxyphenyl)sulfonyliminoazanium Chemical and Physical Properties
Names and Identifiers
-
- Imino-(4-methoxyphenyl)sulfonyliminoazanium
- (4-methoxyphenyl)sulfonyl azide
- 4-methoxybenzenesulfonyl azide
- 4-methoxy-benzenesulfonyl azide
- 4-Methoxyphenylsulfonylazid
- AC1O3N5J
- AG-F-57967
- CTK1D8034
- IMINO-(4-METHOXYPHENYL)SULFONYLIMINO-AZANIUM
- para-methoxybenzenesulfonyl azide
- p-methoxybenzenesulfonyl azide
- p-methoxy-benzenesulfonyl azide
-
- Inchi: 1S/C7H8N3O3S/c1-13-6-2-4-7(5-3-6)14(11,12)10-9-8/h2-5,8H,1H3/q+1
- InChI Key: MLOVEKKINQILEB-UHFFFAOYSA-N
- SMILES: [N+](=N)=NS(C1=CC=C(OC)C=C1)(=O)=O
Computed Properties
- Exact Mass: 214.02874
- Monoisotopic Mass: 213.020812
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.1
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 93.68
- LogP: 2.22776
Imino-(4-methoxyphenyl)sulfonyliminoazanium Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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